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Cat. No.: B160230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adipic acid is a dicarboxylic acid of industrial importance, primarily used in the production of

nylon. In the biomedical field, it is studied as a potential biomarker and is relevant in the context

of certain metabolic disorders. Adipic acid-13C2 is a stable isotope-labeled internal standard

crucial for the accurate quantification of adipic acid in biological matrices such as plasma. Its

use corrects for variability in sample preparation and instrument response. This document

provides detailed application notes and protocols for the extraction of Adipic acid-13C2 from

plasma using three common sample preparation techniques: protein precipitation, liquid-liquid

extraction, and solid-phase extraction. The subsequent analysis is typically performed using

gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Metabolic Context of Adipic Acid
Adipic acid is not a major component of central metabolism in humans. However, it can be

formed through various metabolic pathways, including the omega-oxidation of fatty acids and

from the breakdown of lysine. Understanding its metabolic origins can be important for

interpreting its levels in plasma.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b160230?utm_src=pdf-interest
https://www.benchchem.com/product/b160230?utm_src=pdf-body
https://www.benchchem.com/product/b160230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lysine Alpha_Aminoadipic_Acid Alpha_Ketoadipic_Acid Adipyl_CoA

Adipic_Acid

Fatty_Acids Omega_Oxidation Dicarboxylic_Acids

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analysis

Plasma Sample Collection

Spike with Adipic acid-13C2
(Internal Standard)

Extraction Method

Protein Precipitation

Option 1

Liquid-Liquid Extraction

Option 2

Solid-Phase Extraction

Option 3

Analytical Technique

GC-MS (with Derivatization) LC-MS/MS

Data Acquisition and Quantification

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols for Adipic Acid-13C2
Sample Preparation in Plasma]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b160230?utm_src=pdf-body-img
https://www.benchchem.com/product/b160230#sample-preparation-techniques-for-adipic-acid-13c2-in-plasma
https://www.benchchem.com/product/b160230#sample-preparation-techniques-for-adipic-acid-13c2-in-plasma
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b160230#sample-preparation-techniques-for-adipic-
acid-13c2-in-plasma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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